1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol
• IUPAC Name: 1-(2-amino-6-methylsulfanylphenyl)-1-chloropropan-2-one
• InChI: InChI=1S/C10H12ClNOS/c1-6(13)10(11)9-7(12)4-3-5-8(9)14-2/h3-5,10H,12H2,1-2H3
• InChI Key: NKWSYNBWXXQCMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1SC)N)Cl

Description

1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one is a chlorinated aromatic ketone derivative featuring a phenyl ring substituted with an amino group at position 2 and a methylthio (-SMe) group at position 4.

Biological Activity

1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one is an organic compound notable for its diverse biological activities and potential therapeutic applications. With a molecular formula of $\text{CHClNOS}$ and a molecular weight of approximately 229.73 g/mol, this compound features an amino group, a methylthio group, and a chloropropanone moiety, which contribute to its unique chemical properties and biological interactions.

Chemical Structure and Properties

The structural characteristics of 1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one facilitate various interactions with biological targets. The presence of the amino and methylthio groups allows for hydrogen bonding and hydrophobic interactions, while the chloropropanone moiety can undergo nucleophilic attack, forming covalent bonds with target molecules.

Property	Value
Molecular Formula	CHClNOS
Molecular Weight	229.73 g/mol
Functional Groups	Amino, Methylthio, Chloropropanone

Biological Activity

Research indicates that 1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one exhibits significant biological activity, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially inhibiting the growth of various pathogens. The methylthio group is thought to enhance its interaction with microbial targets, although specific mechanisms remain to be elucidated.
• Anticancer Effects : There is emerging evidence that derivatives of this compound may exhibit anticancer activity by interacting with key molecular targets involved in cancer progression. For instance, studies have highlighted its potential to inhibit enzymes or receptors associated with tumor growth.

The exact mechanisms through which 1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one exerts its biological effects are still under investigation. However, it is believed that the compound's ability to form covalent bonds with target proteins can modulate their function, leading to altered cellular responses. The amino group may enhance binding affinity to specific receptors or enzymes involved in disease processes.

Case Studies

Several studies have explored the biological effects of this compound:

• Antimicrobial Testing : In vitro assays demonstrated that derivatives of 1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one exhibited significant inhibition against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicated potent activity comparable to established antibiotics.
• Cancer Cell Line Studies : Research involving various cancer cell lines revealed that treatment with this compound resulted in reduced cell viability and induced apoptosis in a dose-dependent manner. Mechanistic studies suggested that the compound may interfere with cell cycle progression and promote programmed cell death.

Comparative Analysis

To further understand the uniqueness of 1-(2-Amino-6-(methylthio)phenyl)-1-chloropropan-2-one, it can be compared with structurally similar compounds:

Compound Name	Structure Similarities	Unique Features
2-Amino-6-(methylthio)aniline	Shares amino and methylthio groups	Lacks the chloropropanone moiety
2-Chloro-1-(2-nitrophenyl)ethanone	Contains a nitro group instead of an amino group	Different reactivity due to the nitro group
1-(2-Amino-6-(methylthio)phenyl)-1-bromopropan-2-one	Similar structure but with bromine instead of chlorine	Affects reactivity and applications due to bromine presence

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Bioactivity

1-[2-Amino-6-(bromomethyl)phenyl]-1-chloropropan-2-one (CAS 1806294-49-4)

• Structural Differences : Bromomethyl (-CH2Br) replaces methylthio (-SMe) at position 5.
• This contrasts with the methylthio group, which may enhance lipophilicity and influence metabolic stability .

1-(2-(Benzo[d]oxazol-2-yl)hydrazono)-1-chloropropan-2-one

• Structural Differences: A benzooxazole-hydrazone moiety replaces the amino-methylthio-phenyl group.
• Synthesis : Prepared via condensation of 1-chloropropan-2-one derivatives with benzoxazole hydrazines and thiocyanate .
• Bioactivity: Demonstrated DNA-binding properties and antitumor activity in screening studies, suggesting that the amino-phenyl group in the target compound may similarly enable interactions with biological targets .

3-Chloro-1-(thiophen-2-yl)propan-1-one

• Structural Differences : A thiophene ring replaces the substituted phenyl group.
• Key Properties : The thiophene’s electron-rich nature enhances electrophilic substitution reactivity, whereas the phenyl group in the target compound may favor regioselective modifications due to directing effects of -NH2 and -SMe .

Research Findings and Mechanistic Insights

• Anticancer Potential: Compounds with chloropropan-2-one scaffolds, such as those in , exhibit cytotoxicity via DNA intercalation or binding. The amino and methylthio groups in the target compound may similarly facilitate interactions with nucleic acids or enzymes .
• Synthetic Flexibility : The methylthio group’s stability under acidic conditions (compared to bromomethyl) could make the target compound more suitable for prolonged biological activity .
• Comparative Reactivity : Thiophene-based analogs () show higher electrophilic reactivity than phenyl derivatives, suggesting that the target compound’s phenyl ring may require harsher conditions for further functionalization .